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Compound of Interest

Compound Name: MMH1

cat. No.: 812367979

Disclaimer: No specific Safety Data Sheet (SDS) for MMH1 is readily available. The following
procedures are based on the known reactive functionalities of MMH1 and general principles for
hazardous waste disposal. It is imperative to consult your institution's Environmental Health
and Safety (EHS) office for specific disposal protocols to ensure compliance with local, state,
and federal regulations.[1]

MMHL1 is a novel molecular glue degrader of BRD4.[2][3][4][5] It contains a reactive acrylamide
functional group, which is known to be toxic, carcinogenic, and mutagenic.[1] Therefore, MMH1
and any materials contaminated with it must be handled and disposed of as hazardous waste.
[1] A non-reactive analog, MMH1-NR, also exists; while designed to be less reactive, its toxicity
profile is unknown, and it should be handled with caution and disposed of as chemical waste.

[1](6]

Personal Protective Equipment (PPE)

Before handling MMHL1 or any related waste, wearing the proper Personal Protective
Equipment (PPE) is mandatory to minimize exposure.[1]
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PPE Category Specification Rationale

Chemical-resistant gloves ) )
) o o Prevents skin contact with the
Hand Protection (e.g., nitrile). Double-gloving is )
hazardous chemical.
recommended.[1]

Safety glasses with side Protects eyes from potential
Eye Protection shields or chemical splash splashes of liquids or contact
goggles are mandatory.[1] with powder.

] A fully buttoned lab coat must Protects skin and personal
Body Protection ) o
be worn.[1] clothing from contamination.

All work should be conducted ] ]
) ) ) n ) Prevents inhalation of MMH1
Respiratory Protection in a certified chemical fume

powder or aerosols.
hood.[1]

Step-by-Step Disposal Procedures

Proper segregation and containment are critical for the safe disposal of MMH1 waste. All waste
must be treated as hazardous.[7]

Step 1: Waste Segregation

To prevent unintended reactions, MMH1 waste must be kept separate from other chemical
waste streams.[1] Designate specific, clearly labeled hazardous waste containers for all MMH1-
contaminated materials.[1]

Step 2: Waste Collection and Containment

Different types of waste require specific containers and handling procedures.
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Waste Type Disposal Container Collection Procedure
Collect all solid waste,
including unused MMH1

Labeled, sealed, and powder and contaminated
Solid Waste compatible hazardous waste items (e.g., pipette tips, tubes,
container.[7] gloves, weigh boats, and
paper towels), in the
designated container.[1][7]
Labeled, sealed, and Collect all liquid waste
o compatible hazardous waste containing MMH1.[7] Do not
Liquid Waste

container (organic or

aqueous).[7]

dispose of MMH1 waste down
the drain.[1]

Contaminated Sharps

Puncture-resistant sharps
container labeled as

hazardous waste.[7]

Dispose of any needles,
scalpels, or other sharps that
have come into contact with
MMHL1 in this container.[7]

Step 3: Labeling and Storage

Properly label all waste containers with "Hazardous Waste," the full chemical name ("MMH1"),

and any other information required by your institution's EHS office. Store the sealed containers

in a designated, secure area away from general laboratory traffic while awaiting pickup.

Step 4: Final Disposal

Arrange for the disposal of all MMH1 hazardous waste through your institution's EHS office.[1]

They will provide final guidance on pickup and removal according to regulatory requirements.

Emergency Spill Protocol

In the event of an MMH1 spill, immediate and appropriate action is critical.[7]

o Evacuate and Secure: Alert others in the immediate vicinity and restrict access to the spill

area.[1]
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o Don PPE: Before attempting to clean the spill, put on the required PPE, including double
gloves, safety goggles, and a lab coat.[1]

» Contain the Spill:

o For solid spills: Gently cover the spill with an absorbent material like vermiculite or sand to
avoid raising dust.[1]

o For liquid spills: Cover with an appropriate absorbent material.[1]

o Clean the Spill: Carefully collect the absorbent material and the spilled substance using non-
sparking tools.[1] Place all collected material into a designated hazardous waste container.

[1]

« Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., ethanol or
isopropanol), followed by soap and water.[1]

o Dispose of Cleaning Materials: All materials used for cleaning, including wipes and
absorbents, must be disposed of as hazardous waste.[1]

e Report the Incident: Report the spill to your laboratory supervisor and your institution's EHS
office.[1]

Diagrams of Procedural Workflows

The following diagrams illustrate the logical steps for the proper disposal and emergency
handling of MMH1.
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Caption: Workflow for the proper disposal of MMH1 waste.
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1. Evacuate & Secure Area

'

2. Don Appropriate PPE

:

3. Contain Spill
(Use Absorbent Material)

4. Collect Spill & Absorbent
(Use Non-Sparking Tools)

5. Decontaminate Area
(Solvent + Soap & Water)

6. Dispose of all materials
as Hazardous Waste
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Caption: Emergency response workflow for an MMH1 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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